Cas no 24353-88-6 (Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester)
24353-88-6 structure
Product Name:Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
CAS No:24353-88-6
MF:C12H22N2O4
MW:258.314083576202
CID:259853
Update Time:2025-04-19
Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester
- [2-(carbamoyloxymethyl)-2-methylpentyl] N-cyclopropylcarbamate
- 2-methyl-2-propyl-1,3-propanediol carbamate cyclopropylcarbamate
- Abbott 19957
- Abbott-19957
- BRN 2854471
- LORBAMATE
- Lorbamato [INN-Spanish]
- Lorbamatum [INN-Latin]
- NSC136659
-
- Inchi: 1S/C12H22N2O4/c1-3-6-12(2,7-17-10(13)15)8-18-11(16)14-9-4-5-9/h9H,3-8H2,1-2H3,(H2,13,15)(H,14,16)
- InChI Key: PTEUWWFEEPASRM-UHFFFAOYSA-N
- SMILES: O(C(NC1CC1)=O)CC(C)(COC(N)=O)CCC
Computed Properties
- Exact Mass: 258.15806
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 9
- Complexity: 305
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 4
- XLogP3: nothing
Experimental Properties
- PSA: 90.65
- LogP: 2.86790
Carbamic acid,N-cyclopropyl-, 2-[[(aminocarbonyl)oxy]methyl]-2-methylpentyl ester Related Literature
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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